Cas no 157220-77-4 (2-Phenanthrenol,3-bromo-4b,5,6,7,8,8a,9,10-octahydro-4b,8,8-trimethyl-1-(1-methylethyl)-,(4bS,8aS)-)

2-Phenanthrenol,3-bromo-4b,5,6,7,8,8a,9,10-octahydro-4b,8,8-trimethyl-1-(1-methylethyl)-,(4bS,8aS)- structure
157220-77-4 structure
Product Name:2-Phenanthrenol,3-bromo-4b,5,6,7,8,8a,9,10-octahydro-4b,8,8-trimethyl-1-(1-methylethyl)-,(4bS,8aS)-
CAS No:157220-77-4
MF:C20H29BrO
MW:365.347665548325
CID:107713
Update Time:2024-01-24

2-Phenanthrenol,3-bromo-4b,5,6,7,8,8a,9,10-octahydro-4b,8,8-trimethyl-1-(1-methylethyl)-,(4bS,8aS)- Chemical and Physical Properties

Names and Identifiers

    • 2-Phenanthrenol,3-bromo-4b,5,6,7,8,8a,9,10-octahydro-4b,8,8-trimethyl-1-(1-methylethyl)-,(4bS,8aS)-
    • 2-Phenanthrenol,3-bromo-4b,5,6,7,8,8a,9,10-octahydro-4b,8,8-trimethyl-1-(1-methylethyl)-,(4bS,...
    • 2-Phenanthrenol, 3-bromo-4b,5,6,7,8,8a,9,10-octahydro-4b,8,8-trimethyl-1-(1-methylethyl)-, (4bS,8aS)-
    • Inchi: 1S/C20H29BrO/c1-12(2)17-13-7-8-16-19(3,4)9-6-10-20(16,5)14(13)11-15(21)18(17)22/h11-12,16,22H,6-10H2,1-5H3/t16-,20+/m0/s1
    • InChI Key: IQKGUUWAEZZUND-OXJNMPFZSA-N
    • SMILES: C1(C(C)C)=C2C([C@]3(C)[C@@]([H])(CC2)C(C)(C)CCC3)=CC(Br)=C1O

Computed Properties

  • Exact Mass: 364.14027

Experimental Properties

  • Density: 1.193±0.06 g/cm3(Predicted)
  • Boiling Point: 386.7±42.0 °C(Predicted)
  • PSA: 20.23
  • pka: 9.37±0.60(Predicted)

2-Phenanthrenol,3-bromo-4b,5,6,7,8,8a,9,10-octahydro-4b,8,8-trimethyl-1-(1-methylethyl)-,(4bS,8aS)- Related Literature

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